Cas no 14447-03-1 (1,4-bis(propan-2-yl) but-2-ynedioate)

• Product Name: 1,4-bis(propan-2-yl) but-2-ynedioate
• CAS No: 14447-03-1
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• MDL: MFCD31692888
• CID: 1314979
• PubChem ID: 10997962
• Update Time: 2025-04-20

1,4-bis(propan-2-yl) but-2-ynedioate Chemical and Physical Properties

Names and Identifiers

• bis(1-methylethyl) but-2-ynedioate
• 2-butynedioic acid, bis(1-methylethyl) ester
• Diisopropyl but-2-ynedioate
• LogP
• dipropan-2-yl but-2-ynedioate
• 1,4-bis(propan-2-yl) but-2-ynedioate
• SCHEMBL1087784
• 14447-03-1
• but-2-ynedioic acid bis-(1-methylethyl) ester
• DTXSID10451266
• EN300-22916570

• MDL： MFCD31692888
• Inchi： 1S/C10H14O4/c1-7(2)13-9(11)5-6-10(12)14-8(3)4/h7-8H,1-4H3
• InChI Key： WGYNZBIFSWZNMA-UHFFFAOYSA-N
• SMILES： O(C(C#CC(=O)OC(C)C)=O)C(C)C

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.074
• Boiling Point: 273.106°C at 760 mmHg
• Flash Point: 115.213°C
• Refractive Index: 1.452
• PSA: 52.6